Cas no 689251-95-4 (2-Propenoic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-, ethyl ester, (2E)-)
689251-95-4 structure
Product Name:2-Propenoic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-, ethyl ester, (2E)-
CAS No:689251-95-4
MF:C10H14N2O2
MW:194.230362415314
CID:1731163
Update Time:2024-11-18
2-Propenoic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-, ethyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-, ethyl ester, (2E)-
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- Inchi: 1S/C10H14N2O2/c1-4-14-10(13)6-5-9-7-11-12(3)8(9)2/h5-7H,4H2,1-3H3/b6-5+
- InChI Key: OSHVDLINEPFCIN-AATRIKPKSA-N
- SMILES: C(OCC)(=O)/C=C/C1=C(C)N(C)N=C1
Computed Properties
- Exact Mass: 194.10562
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 306.6±27.0 °C(Predicted)
- PSA: 44.12
- pka: 1.97±0.10(Predicted)
2-Propenoic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-, ethyl ester, (2E)- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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